Cas no 224309-57-3 (dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride)

• Product Name: dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride
• CAS No: 224309-57-3
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• MDL: MFCD13561745
• CID: 858679
• PubChem ID: 50988356
• Update Time: 2025-11-01

dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-1-(pyrrolidin-2-yl)methanamine dihydrochloride
• N,N-Dimethyl(2-pyrrolidinyl)methanaminedihydrochloride
• N,N-dimethyl-1-pyrrolidin-2-ylmethanamine,dihydrochloride
• AC1Q3AHB
• AG-L-55290
• AK-75013
• CTK6I0480
• dimethyl(pyrrolidin-2-ylmethyl)amine dihydrochloride
• EN300-66096
• MolPort-016-577-364
• SureCN8177494
• dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride
• 2-(Dimethylaminomethyl)pyrrolidine dihydrochloride
• C78068
• n,n-dimethyl(2-pyrrolidinyl)methanamine dihydrochloride
• DTXSID20679075
• N,N-Dimethyl-1-(pyrrolidin-2-yl)methanaminedihydrochloride
• Dimethyl-(S)-1-pyrrolidin-2-ylmethylamine diHCl
• DB-086510
• SB20024
• N,N-dimethyl-1-pyrrolidin-2-ylmethanamine;dihydrochloride
• N,N-DIMETHYL-2-PYRROLIDINEMETHANAMINE HYDROCHLORIDE
• MFCD27987072
• SY098983
• SCHEMBL8177494
• (S)-N,N-Dimethyl-1-(2-pyrrolidinyl)methanamine Dihydrochloride
• MFCD13561745
• CS-0449907
• ZIA30957
• N,N-dimethyl-1-[(2R)-pyrrolidin-2-yl]methanamine;dihydrochloride
• Dimethyl-(S)-1-pyrrolidin-2-ylmethylamine 2HCl
• 224309-57-3
• N,N-Dimethyl-1-(pyrrolidin-2-yl)methanamine--hydrogen chloride (1/2)
• AKOS015845471

• MDL： MFCD13561745
• Inchi： 1S/C7H16N2.2ClH/c1-9(2)6-7-4-3-5-8-7;;/h7-8H,3-6H2,1-2H3;2*1H
• InChI Key： WYOMVPNXWDCQRG-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC1CN(C)C

Computed Properties

• Exact Mass: 200.08494
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 81
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride

Comprehensive Overview of Dimethyl[(pyrrolidin-2-yl)methyl]amine Dihydrochloride (CAS No. 224309-57-3)

Dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride (CAS No. 224309-57-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, is a dihydrochloride salt derivative of a pyrrolidine-based amine. Its unique structural features, including the pyrrolidine ring and dimethylamino functional group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

The compound's molecular formula and weight, along with its high purity and water solubility, make it suitable for various laboratory applications. Recent studies have explored its role as a ligand in catalytic reactions and as a building block for more complex pharmaceuticals. Given the growing demand for novel therapeutic agents, Dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride is increasingly being studied for its potential to modulate enzyme activity or receptor interactions. Its stability under physiological conditions further enhances its appeal for in vitro and in vivo studies.

In the context of current trends, this compound aligns with the rising interest in small-molecule drug development and precision medicine. Searches for terms like "pyrrolidine derivatives in drug design" or "CAS 224309-57-3 applications" reflect the scientific community's focus on leveraging such compounds for targeted therapies. Additionally, its relevance to neuropharmacology and metabolic engineering positions it as a topic of interest in both academic and industrial research settings.

From a synthetic chemistry perspective, Dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride offers versatility due to its reactive sites, which allow for further functionalization. This adaptability is crucial for designing next-generation pharmaceuticals with improved efficacy and reduced side effects. Researchers frequently inquire about its synthetic pathways, purification methods, and analytical characterization, underscoring its importance in modern chemical research.

Quality control and regulatory compliance are also critical aspects of working with this compound. Manufacturers and suppliers emphasize its high-grade specifications, ensuring consistency for research applications. As the demand for custom synthesis and tailored chemical solutions grows, CAS 224309-57-3 remains a key player in the toolkit of chemists and pharmacologists.

In summary, Dimethyl[(pyrrolidin-2-yl)methyl]amine dihydrochloride (CAS No. 224309-57-3) represents a promising compound with broad applications in drug discovery and biochemical research. Its structural uniqueness, combined with its relevance to cutting-edge scientific inquiries, ensures its continued prominence in the field. Whether for academic investigations or industrial-scale production, this compound exemplifies the intersection of chemistry and innovation.